N1-(2-(1H-indol-3-yl)ethyl)-N2-((3-(thiophen-2-ylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

• IUPAC Name: N-[2-(1H-indol-3-yl)ethyl]-N'-[(3-thiophen-2-ylsulfonyl-1,3-oxazinan-2-yl)methyl]oxamide
• InChI: InChI=1S/C21H24N4O5S2/c26-20(22-9-8-15-13-23-17-6-2-1-5-16(15)17)21(27)24-14-18-25(10-4-11-30-18)32(28,29)19-7-3-12-31-19/h1-3,5-7,12-13,18,23H,4,8-11,14H2,(H,22,26)(H,24,27)
• InChI Key: DHSRKHRNYPKJHO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(OC1)CNC(=O)C(=O)NCCC2=CNC3=CC=CC=C32)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C21H24N4O5S2
• Molecular Weight: 476.6 g/mol

Description

N1-(2-(1H-indol-3-yl)ethyl)-N2-((3-(thiophen-2-ylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C21H24N4O5S2 and its molecular weight is 476.57. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Characterization

A series of novel N-(3-substituted aryl/alkyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamides were synthesized, including a compound with similar structural motifs to N1-(2-(1H-indol-3-yl)ethyl)-N2-((3-(thiophen-2-ylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide. These compounds were evaluated for various biological activities, including anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV NS5B RNA-dependent RNA polymerase (RdRp) activities. The studies revealed that specific compounds in this series showed promising therapeutic potential without causing tissue damage in liver, kidney, colon, and brain compared to controls or celecoxib (Ş. Küçükgüzel et al., 2013).

Novel Synthetic Approaches

A novel one-pot synthetic approach was developed for the synthesis of N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides. This methodology provides a new formula for synthesizing both anthranilic acid derivatives and oxalamides, indicating the chemical versatility and potential application of this compound in chemical synthesis (V. Mamedov et al., 2016).

Photophysical Properties

The photochemical properties of compounds with structural similarities to this compound were studied in solution and within rigid polymer matrices. These compounds exhibited distinct photochemical behaviors based on substituent effects, opening up potential applications in photophysical studies and material science (Erhan Deniz et al., 2009).

Biological Receptor Interaction

N-anilinoethylamides, structurally related to this compound, were studied for their interaction with melatonin receptors. These studies emphasized the importance of chain conformation on receptor binding and highlighted the potential use of such compounds in exploring receptor-ligand interactions (Gian Marco Elisi et al., 2020).